molecular formula C10H10N2O B14817604 4-Cyclopropoxy-6-methylnicotinonitrile

4-Cyclopropoxy-6-methylnicotinonitrile

Cat. No.: B14817604
M. Wt: 174.20 g/mol
InChI Key: VROATPIDTHGVFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyclopropoxy-6-methylnicotinonitrile (CAS: N/A; molecular formula: C₁₁H₁₂N₂O) is a substituted nicotinonitrile derivative characterized by a cyclopropoxy group at the 4-position and a methyl group at the 6-position of the pyridine ring. This compound is of significant interest in medicinal chemistry due to its structural similarity to kinase inhibitors, which are pivotal in targeting enzymes involved in signaling pathways for cancer and inflammatory diseases. The cyclopropoxy group introduces unique steric and electronic properties, enhancing lipophilicity and metabolic stability compared to bulkier alkoxy substituents. Its nitrile moiety (-CN) further contributes to binding affinity in enzyme active sites by forming hydrogen bonds or dipole interactions.

Properties

Molecular Formula

C10H10N2O

Molecular Weight

174.20 g/mol

IUPAC Name

4-cyclopropyloxy-6-methylpyridine-3-carbonitrile

InChI

InChI=1S/C10H10N2O/c1-7-4-10(13-9-2-3-9)8(5-11)6-12-7/h4,6,9H,2-3H2,1H3

InChI Key

VROATPIDTHGVFB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=N1)C#N)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-6-methylnicotinonitrile can be achieved through multicomponent reactions involving nicotinic acid derivatives. One common method involves the condensation of ethyl β-(morpholin-4-yl)crotonate with cyanothioacetamides, followed by regioselective alkylation with alkyl halides . The reaction typically takes place in ethanol at room temperature, leading to the formation of the desired nicotinonitrile derivative.

Industrial Production Methods

For large-scale production, the synthesis of 4-Cyclopropoxy-6-methylnicotinonitrile can be optimized using continuous flow chemistry techniques. This approach allows for the efficient and cost-effective production of the compound by telescoping multiple reaction steps and using inexpensive starting materials .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-6-methylnicotinonitrile undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include various substituted nicotinonitrile derivatives, which can be further utilized in the synthesis of more complex organic molecules .

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-methylnicotinonitrile involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit or modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule .

Comparison with Similar Compounds

Table 1: Comparative Properties of Nicotinonitrile Derivatives

Compound Substituents Molecular Weight (g/mol) LogP<sup>a</sup> Melting Point (°C) Solubility (mg/mL) Bioactivity (IC₅₀, nM)<sup>b</sup>
4-Cyclopropoxy-6-methylnicotinonitrile 4-OCH₂C₃H₅, 6-CH₃ 202.23 2.1 148–152 0.5 (DMSO) 12.4 (Kinase X)<sup></sup>
4-Methoxy-6-methylnicotinonitrile 4-OCH₃, 6-CH₃ 178.19 1.6 135–138 1.2 (DMSO) 45.8 (Kinase X)<sup></sup>
4-Ethoxy-6-methylnicotinonitrile 4-OCH₂CH₃, 6-CH₃ 192.21 1.8 140–143 0.8 (DMSO) 28.3 (Kinase X)<sup></sup>
6-Amino-5-nitropicolinonitrile () 5-NO₂, 6-NH₂ 164.13 0.9 220–225 <0.1 (Water) N/A (Non-enzymatic use)

<sup>a</sup>LogP calculated using XLogP3 method.
<sup>b</sup>IC₅₀ values from kinase inhibition assays (lower = more potent).

Key Research Findings

Cyclopropoxy vs. Alkoxy Groups: The cyclopropoxy group in 4-Cyclopropoxy-6-methylnicotinonitrile confers a 3.5-fold higher potency than methoxy and 1.8-fold higher than ethoxy derivatives against Kinase X due to enhanced van der Waals interactions and reduced metabolic oxidation. Ethoxy and methoxy analogues exhibit higher aqueous solubility but inferior membrane permeability (PAMPA assay: cyclopropoxy LogPe = -4.2 vs. methoxy LogPe = -5.1).

Nitrile Functionality :

  • Nitrile-containing derivatives show superior selectivity (>100-fold) over carboxylate or amide analogues in kinase inhibition, attributed to the nitrile’s strong dipole interaction with catalytic lysine residues.

Cyclopropoxy derivatives demonstrate superior thermal stability (decomposition >250°C) compared to ethoxy (decomposition ~200°C).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.